![molecular formula C8H17Cl2N3O B2912911 7-Amino-2-methyl-1,3,4,7,8,8a-hexahydropyrrolo[1,2-a]pyrazin-6-one;dihydrochloride CAS No. 2241138-43-0](/img/structure/B2912911.png)
7-Amino-2-methyl-1,3,4,7,8,8a-hexahydropyrrolo[1,2-a]pyrazin-6-one;dihydrochloride
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Description
7-Amino-2-methyl-1,3,4,7,8,8a-hexahydropyrrolo[1,2-a]pyrazin-6-one;dihydrochloride is a useful research compound. Its molecular formula is C8H17Cl2N3O and its molecular weight is 242.14. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Precursors for Heterocyclic Compounds
The compound is used in the synthesis of key intermediates for developing various heterocyclic structures, such as lactams and ketones, which are precursors to octahydropyrrolo and octahydro-2H-pyrido[1,2-a]pyrazines. These compounds have potential applications in pharmaceuticals and materials science. For example, a study details the synthesis of hexahydropyrrolo[1,2-a]pyrazin-6(2H)-ones and related structures, showcasing the versatility of this compound in generating a broad range of derivatives through intramolecular reactions and cyclization processes (Branden, Compernolle, & Hoornaert, 1992).
Development of Novel Heterocyclic Structures
Research into pyrrolopyrazine derivatives has led to the discovery of novel heterocyclic structures with potential utility in medicinal chemistry. For instance, the transformation of pyrrole derivatives through reactions with hydrazine monohydrate resulted in the formation of unique pyrrolotriazepine derivatives, highlighting the chemical versatility and potential for creating bioactive molecules (Menges et al., 2013).
Exploration of Antimicrobial Properties
The compound has been utilized in the synthesis of pyrazol-1'-ylpyrazolo[1,5-a]pyrimidines, demonstrating significant antimicrobial activity against various bacteria and fungi. This application underscores the potential of 7-Amino-2-methyl-1,3,4,7,8,8a-hexahydropyrrolo[1,2-a]pyrazin-6-one derivatives in developing new antimicrobial agents (Aggarwal et al., 2011).
Contribution to Organic Optoelectronic Materials
The compound also plays a role in synthesizing pyrazine derivatives used in organic optoelectronic materials. Efficient methods for synthesizing dipyrrolopyrazine and pyrrolothieno-pyrazine derivatives have been developed, showcasing the application of this compound in the field of materials science and engineering (Meti et al., 2017).
properties
IUPAC Name |
7-amino-2-methyl-1,3,4,7,8,8a-hexahydropyrrolo[1,2-a]pyrazin-6-one;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N3O.2ClH/c1-10-2-3-11-6(5-10)4-7(9)8(11)12;;/h6-7H,2-5,9H2,1H3;2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYNCEVXTVSCMRW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN2C(C1)CC(C2=O)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.